Cas no 17060-69-4 (Acetamide,N-[2,6-dimethyl-4-(phenylmethoxy)phenyl]-2-(dipropylamino)-)

• Product name: Acetamide,N-[2,6-dimethyl-4-(phenylmethoxy)phenyl]-2-(dipropylamino)-
• CAS No: 17060-69-4
• MF: C₂₃H₃₂N₂O₂
• MW: 368.51238
• CID: 152468
• PubChem ID: 28233

Acetamide,N-[2,6-dimethyl-4-(phenylmethoxy)phenyl]-2-(dipropylamino)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[2,6-dimethyl-4-(phenylmethoxy)phenyl]-2-(dipropylamino)-
• N-(2,6-dimethyl-4-phenylmethoxyphenyl)-2-(dipropylamino)acetamide
• 4'-(Benzyloxy)-2-(dipropylamino)-2',6'-acetoxylidide
• DTXSID10168903
• 17060-69-4
• A 1215
• 2',6'-Acetoxylidide, 4'-(benzyloxy)-2-(dipropylamino)-
• N-[2,6-DIMETHYL-4-(PHENYLMETHOXY)PHENYL]-2-(DIPROPYLAMINO)ACETAMIDE
• N-(2,6-Dimethyl-4-(phenylmethoxy)phenyl)-2-(dipropylamino)acetamide
• ACETAMIDE, N-(2,6-DIMETHYL-4-(PHENYLMETHOXY)PHENYL)-2-(DIPROPYLAMINO)-

• Inchi： InChI=1S/C23H32N2O2/c1-5-12-25(13-6-2)16-22(26)24-23-18(3)14-21(15-19(23)4)27-17-20-10-8-7-9-11-20/h7-11,14-15H,5-6,12-13,16-17H2,1-4H3,(H,24,26)
• InChI Key： SNTDPSZKPUYZOP-UHFFFAOYSA-N
• SMILES： CC1C=C(OCC2C=CC=CC=2)C=C(C)C=1NC(=O)CN(CCC)CCC

Computed Properties

• Exact Mass: 368.24656
• Monoisotopic Mass: 368.246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 5.1

Experimental Properties

• Density: 1.064
• Boiling Point: 513°Cat760mmHg
• Flash Point: 264.1°C
• Refractive Index: 1.565
• PSA: 41.57